Cas no 61650-33-7 (Methanone, bis(1-methyl-1H-benzimidazol-2-yl)-)

• Product Name: Methanone, bis(1-methyl-1H-benzimidazol-2-yl)-
• CAS No: 61650-33-7
• MF: C₁₇H₁₄N₄O
• MW: 290.319262981415
• CID: 471445
• PubChem ID: 4641385
• Update Time: 2025-04-19

Methanone, bis(1-methyl-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis(1-methyl-1H-benzimidazol-2-yl)-
• bis(1-methylbenzimidazol-2-yl)methanone
• AKOS005216767
• 61650-33-7
• SCHEMBL6990517
• DTXSID40405136

• Inchi： 1S/C17H14N4O/c1-20-13-9-5-3-7-11(13)18-16(20)15(22)17-19-12-8-4-6-10-14(12)21(17)2/h3-10H,1-2H3
• InChI Key： UMAHNCFTGLMZLP-UHFFFAOYSA-N
• SMILES： O=C(C1=NC2C=CC=CC=2N1C)C1=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 290.11692
• Monoisotopic Mass: 290.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.7Ų

Experimental Properties

• PSA: 52.71